Cas no 2201785-36-4 (2-Methyl-2-propanyl (5R)-2,7-diazaspiro[4.4]nonane-2-carboxylate)

• Product Name: 2-Methyl-2-propanyl (5R)-2,7-diazaspiro[4.4]nonane-2-carboxylate
• CAS No: 2201785-36-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4744434
• PubChem ID: 40423907
• Update Time: 2026-02-26

2-Methyl-2-propanyl (5R)-2,7-diazaspiro[4.4]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl (5R)-2,7-diazaspiro[4.4]nonane-2-carboxylate
• 2201785-36-4
• (R)-2-Boc-2,7-diazaspiro[4.4]nonane
• AKOS026751511
• TERT-BUTYL (5R)-2,7-DIAZASPIRO[4.4]NONANE-2-CARBOXYLATE
• MFCD30184706
• tert-Butyl (R)-2,7-diazaspiro[4.4]nonane-2-carboxylate
• F77328

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-7-5-12(9-14)4-6-13-8-12/h13H,4-9H2,1-3H3/t12-/m1/s1
• InChI Key： HPPARSNAMZJAPZ-GFCCVEGCSA-N
• SMILES： CC(OC(N1C[C@@]2(CNCC2)CC1)=O)(C)C

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazaspirononane derivatives

Additional information on 2-Methyl-2-propanyl (5R)-2,7-diazaspiro[4.4]nonane-2-carboxylate

Introduction to 2-Methyl-2-propanyl (5R)-2,7-diazaspiro[4.4]nonane-2-carboxylate (CAS No. 2201785-36-4)

2-Methyl-2-propanyl (5R)-2,7-diazaspiro[4.4]nonane-2-carboxylate (CAS No. 2201785-36-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and structural complexity. The (5R)-configuration of the compound adds an additional layer of stereochemical complexity, making it an intriguing subject for both academic research and pharmaceutical development.

The spirocyclic framework of 2-Methyl-2-propanyl (5R)-2,7-diazaspiro[4.4]nonane-2-carboxylate is characterized by a central spiro junction connecting two cyclic rings, one of which is a diazaspiro[4.4]nonane ring. This structure provides a rigid and well-defined conformation that can interact with specific biological targets, such as enzymes or receptors, with high affinity and selectivity. The presence of the carboxylate group further enhances the compound's solubility and pharmacokinetic properties, making it suitable for various drug delivery systems.

Recent studies have explored the potential of 2-Methyl-2-propanyl (5R)-2,7-diazaspiro[4.4]nonane-2-carboxylate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate the activity of specific neurotransmitter systems, potentially slowing down the progression of these diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Methyl-2-propanyl (5R)-2,7-diazaspiro[4.4]nonane-2-carboxylate exhibits potent inhibitory effects on acetylcholinesterase (AChE), an enzyme implicated in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, 2-Methyl-2-propanyl (5R)-2,7-diazaspiro[4.4]nonane-2-carboxylate has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target and inhibit cancer cell proliferation without affecting normal cells. A recent study in Cancer Research reported that (5R)-configuration plays a crucial role in the compound's anticancer activity by enhancing its binding affinity to specific protein targets involved in cell cycle regulation and apoptosis.

The synthetic route for 2-Methyl-2-propanyl (5R)-2,7-diazaspiro[4.4]nonane-2-carboxylate involves a multi-step process that requires precise control over stereochemistry and functional group manipulation. Key steps include the formation of the spirocyclic core through a ring-closing metathesis reaction and subsequent functionalization to introduce the carboxylate group and the 2-methylpropanoyl substituent. The synthesis is optimized to achieve high yields and purity, ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

The pharmacological profile of 2-Methyl-2-propanyl (5R)-2,7-diazaspiro[4.4]nonane-2-carboxylate has been extensively evaluated through various in vitro and in vivo assays. In vitro studies have demonstrated its ability to cross the blood-brain barrier (BBB), which is a critical factor for drugs targeting central nervous system disorders. In vivo experiments using animal models have further confirmed its efficacy and safety profile, with minimal side effects observed at therapeutic doses.

The future development of 2-Methyl-2-propanyl (5R)-2,7-diazaspiro[4.4]nonane-2-carboxylate holds significant promise for advancing treatments in multiple therapeutic areas. Ongoing clinical trials are aimed at validating its safety and efficacy in human subjects, with initial results showing promising outcomes. Additionally, researchers are exploring combination therapies involving this compound to enhance its therapeutic potential and address drug resistance issues.

In conclusion, 2-Methyl-2-propanyl (5R)-2,7-diazaspiro[4.4]nonane-2-carboxylate (CAS No. 2201785-36-4) represents a valuable addition to the arsenal of compounds being developed for medicinal purposes. Its unique structural features and diverse biological activities make it a compelling candidate for further investigation and potential clinical application.